Cas no 898760-04-8 ([4-(1,3-dioxolan-2-yl)phenyl]-(4-methylsulfanylphenyl)methanone)

• Product Name: [4-(1,3-dioxolan-2-yl)phenyl]-(4-methylsulfanylphenyl)methanone
• CAS No: 898760-04-8
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• MDL: MFCD07700010
• CID: 873172
• PubChem ID: 24726715
• Update Time: 2025-04-19

[4-(1,3-dioxolan-2-yl)phenyl]-(4-methylsulfanylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-dioxolan-2-yl)phenyl]-(4-methylsulfanylphenyl)methanone
• 4-(1,3-DIOXOLAN-2-YL)-4'-THIOMETHYLBENZOPHENONE
• [4-(1,3-Dioxolan-2-yl)phenyl][4-(methylsulfanyl)phenyl]methanone
• AKOS016022170
• DTXSID10645108
• MFCD07700010
• 898760-04-8

• MDL： MFCD07700010
• Inchi： 1S/C17H16O3S/c1-21-15-8-6-13(7-9-15)16(18)12-2-4-14(5-3-12)17-19-10-11-20-17/h2-9,17H,10-11H2,1H3
• InChI Key： BWPSETVIBXYVNL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)C1OCCO1)=O

Computed Properties

• Exact Mass: 300.08200
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.83000
• LogP: 3.68490